Cas no 432043-68-0 (4-(2,4,6-trimethylphenyl)piperidine)

• Product Name: 4-(2,4,6-trimethylphenyl)piperidine
• CAS No: 432043-68-0
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 5947564
• PubChem ID: 22729359
• Update Time: 2025-05-25

4-(2,4,6-trimethylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(2,4,6-trimethylphenyl)-
• 4-(2,4,6-trimethylphenyl)piperidine

• Inchi： 1S/C14H21N/c1-10-8-11(2)14(12(3)9-10)13-4-6-15-7-5-13/h8-9,13,15H,4-7H2,1-3H3
• InChI Key： FGMJYVSNOXHFLB-UHFFFAOYSA-N
• SMILES： N1CCC(C2=C(C)C=C(C)C=C2C)CC1

Experimental Properties

• Density: 0.943±0.06 g/cm3(Predicted)
• Boiling Point: 320.7±31.0 °C(Predicted)
• pka: 10.25±0.10(Predicted)

Additional information on 4-(2,4,6-trimethylphenyl)piperidine

Introduction to 4-(2,4,6-trimethylphenyl)piperidine (CAS No. 432043-68-0)

4-(2,4,6-trimethylphenyl)piperidine, identified by its Chemical Abstracts Service (CAS) number 432043-68-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom and five carbon atoms. The presence of a 2,4,6-trimethylphenyl substituent at the 4-position of the piperidine ring imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 4-(2,4,6-trimethylphenyl)piperidine combines the favorable pharmacokinetic properties of piperidine derivatives with the rigidity and lipophilicity provided by the trimethylphenyl group. This combination has been strategically exploited in the design of drugs targeting various biological pathways. Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of this scaffold in modulating enzyme activity and receptor binding affinity.

In recent years, researchers have been exploring the therapeutic applications of 4-(2,4,6-trimethylphenyl)piperidine in several key areas. One notable application lies in its role as a precursor or intermediate in the synthesis of small-molecule inhibitors targeting neurological disorders. The trimethylphenyl group enhances binding interactions with specific protein targets while minimizing off-target effects, making it an attractive candidate for drug development. For instance, studies have demonstrated its utility in modulating neurotransmitter receptors such as serotonin and dopamine receptors, which are implicated in conditions like depression and Parkinson's disease.

Moreover, the compound has shown promise in oncology research. The unique structural features of 4-(2,4,6-trimethylphenyl)piperidine allow it to interact with biological macromolecules involved in cancer cell proliferation and survival. Preliminary in vitro studies have indicated that derivatives of this compound can inhibit key kinases and transcription factors associated with tumor growth. These findings have spurred interest in further exploring its potential as an anticancer agent or as a component in combination therapies.

The synthesis of 4-(2,4,6-trimethylphenyl)piperidine (CAS No. 432043-68-0) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions between appropriately substituted piperidine derivatives and alkylating agents bearing the trimethylphenyl group. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, reducing waste generation and improving scalability for industrial applications.

The pharmacological profile of 4-(2,4,6-trimethylphenyl)piperidine is further enhanced by its solubility characteristics. The presence of hydrophobic substituents like the trimethylphenyl group improves membrane permeability, facilitating cellular uptake. This property is particularly advantageous for oral formulations where bioavailability is a critical factor. Additionally, the compound's metabolic stability has been optimized through structural modifications aimed at preventing rapid degradation by enzymatic pathways.

In clinical trials conducted thus far, derivatives of 4-(2,4,6-trimethylphenyl)piperidine have demonstrated encouraging results in both preclinical and early-phase human studies. These trials have focused on evaluating safety profiles, dosing regimens, and efficacy across various therapeutic indications. While further research is needed to fully elucidate its mechanisms of action and long-term effects, preliminary data suggest that this compound holds significant promise for treating a range of diseases.

The growing interest in 4-(2,4,6-trimethylphenyl)piperidine has also spurred innovation in drug delivery systems. Researchers are exploring novel formulations such as prodrugs and nanoparticles that can enhance bioavailability and target specificity. These advancements aim to maximize therapeutic efficacy while minimizing side effects associated with systemic administration.

From an industrial perspective, 4-(2,trimethylphenyl)piperidine (CAS No. 432043-68-0) represents a valuable building block for medicinal chemistry libraries used by pharmaceutical companies worldwide. Its versatility allows for rapid screening against diverse biological targets without compromising structural integrity or functional group compatibility during derivatization processes.

The future direction for research involving trimethyl piperidine (CAS No.) will likely focus on expanding its therapeutic applications through interdisciplinary collaboration between chemists, biologists, pharmacologists,and clinicians working together to translate laboratory discoveries into tangible clinical benefits.